Cas no 1932787-71-7 ((3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid)

• Product Name: (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid
• CAS No: 1932787-71-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD28502477
• CID: 4630058
• PubChem ID: 89630807
• Update Time: 2025-08-04

(3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,5R)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-3-carboxylic acid
• (3S,5R)-1-Boc-5-methylpyrrolidine-3-carboxylic acid
• (3S,5R)-1-[(t-Butoxy)carbonyl]-5-methylpyrrolidine-3-carboxylic acid
• (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid
• AKOS037644523
• (3S,5R)-1-(tert-Butoxycarbonyl)-5-methylpyrrolidine-3-carboxylic acid
• P17249
• MFCD28502477
• (3S,5R)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-3-carboxylicacid
• (3S,5R)-5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• SCHEMBL15033808
• CS-0053225
• AS-53891
• 1932787-71-7

• MDL： MFCD28502477
• Inchi： 1S/C11H19NO4/c1-7-5-8(9(13)14)6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： WZZGWPOKJCVJGU-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)C[C@H]1C)=O

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 229.27

Additional information on (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid

Introduction to (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic Acid (CAS No. 1932787-71-7)

The compound (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid, identified by its CAS number 1932787-71-7, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its precise stereochemical configuration, serves as a crucial intermediate in the synthesis of various pharmacologically active agents. The presence of both the tert-butoxycarbonyl (Boc) protective group and the chiral centers at positions 3 and 5 makes it a versatile building block for further derivatization, enabling the development of complex molecular architectures.

In recent years, the demand for chiral auxiliaries and building blocks has surged due to their pivotal role in asymmetric synthesis. The stereochemistry of (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid is particularly valuable because it allows for the construction of enantiomerically pure compounds, which are often required for therapeutic applications. The Boc group not only provides stability to the carboxylic acid moiety during synthetic transformations but also facilitates its removal under mild acidic conditions, making it an ideal candidate for stepwise peptide and protein synthesis.

One of the most compelling aspects of this compound is its application in the development of novel drug candidates. Researchers have leveraged its structural features to create molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes implicated in metabolic disorders and inflammatory diseases. The pyrrolidine core is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner.

The synthesis of (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include stereoselective functionalization and protection-deprotection strategies. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications where even minor impurities can affect efficacy and safety. Recent advances in asymmetric catalysis have further refined these processes, making them more efficient and scalable.

In the realm of drug discovery, this compound has been utilized in fragment-based drug design approaches. By employing structure-based virtual screening techniques, researchers can identify small molecule fragments that bind to target proteins with high affinity. These fragments can then be elaborated using intermediates like (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid to generate lead compounds for further optimization. This strategy has proven particularly effective in targeting complex biological pathways that are challenging to modulate with traditional small molecules.

Furthermore, the compound's role in peptidomimetic chemistry cannot be overstated. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The pyrrolidine scaffold in (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid provides a robust framework for creating such mimetics. By incorporating non-natural amino acids or altering side chain functionalities, chemists can develop molecules that exhibit improved pharmacokinetic properties while maintaining potent biological activity.

Computational studies have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at the atomic level. These insights can guide experimental design and help optimize synthetic routes. Additionally, computational methods can be used to assess potential side effects or toxicities before moving into costly and time-consuming preclinical trials.

The versatility of (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid extends beyond its use as a synthetic intermediate. It has been employed in various biochemical assays to probe enzyme mechanisms and identify new therapeutic targets. For example, its derivatives have been used as probes to study proteases involved in cancer progression or inflammation. By understanding these mechanisms at a molecular level, researchers can develop more effective strategies for disease intervention.

As our understanding of biology continues to evolve, so does our appreciation for the importance of stereochemistry in drug design. The precise three-dimensional arrangement of atoms in molecules like (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid can significantly influence their biological activity. This underscores the need for advanced synthetic techniques that allow for precise control over stereochemistry throughout the synthetic process.

In conclusion, (3S,5R)-1-tert-butoxycarbonyl-5-methyl-pyrrolidine-3-carboxylic acid (CAS No. 1932787-71-7) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it an invaluable tool for constructing complex drug candidates with high enantiomeric purity. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will undoubtedly play an increasingly important role in advancing drug discovery and development.